molecular formula C28H33N5O5 B2715428 1'-(3-(4-Methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carbonyl)-[1,4'-bipiperidine]-4'-carboxamide CAS No. 944465-67-2

1'-(3-(4-Methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carbonyl)-[1,4'-bipiperidine]-4'-carboxamide

Cat. No. B2715428
CAS RN: 944465-67-2
M. Wt: 519.602
InChI Key: CAORJLKUZHPCHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1'-(3-(4-Methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carbonyl)-[1,4'-bipiperidine]-4'-carboxamide is a useful research compound. Its molecular formula is C28H33N5O5 and its molecular weight is 519.602. The purity is usually 95%.
BenchChem offers high-quality 1'-(3-(4-Methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carbonyl)-[1,4'-bipiperidine]-4'-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1'-(3-(4-Methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carbonyl)-[1,4'-bipiperidine]-4'-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 1’-(3-(4-Methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carbonyl)-[1,4’-bipiperidine]-4’-carboxamide:

Antimicrobial Agents

1’-(3-(4-Methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carbonyl)-[1,4’-bipiperidine]-4’-carboxamide: has shown potential as an antimicrobial agent. Its structure allows it to interact with bacterial cell walls, disrupting their integrity and leading to cell death. This compound has been tested against various Gram-positive and Gram-negative bacteria, demonstrating significant antibacterial activity .

Antifungal Applications

In addition to its antibacterial properties, this compound has also been evaluated for its antifungal activity. It has been found effective against several fungal strains, including those responsible for common infections in humans. The compound’s ability to inhibit fungal growth makes it a promising candidate for developing new antifungal medications .

Anticancer Research

Research has indicated that 1’-(3-(4-Methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carbonyl)-[1,4’-bipiperidine]-4’-carboxamide exhibits cytotoxic effects on various cancer cell lines. Its mechanism involves inducing apoptosis (programmed cell death) in cancer cells, thereby reducing tumor growth. This makes it a valuable compound in the development of new anticancer therapies .

Anti-inflammatory Properties

This compound has been studied for its anti-inflammatory effects. It can inhibit the production of pro-inflammatory cytokines, which are molecules that promote inflammation in the body. By reducing inflammation, this compound could be useful in treating conditions such as arthritis and other inflammatory diseases .

Neuroprotective Effects

Recent studies have explored the neuroprotective potential of 1’-(3-(4-Methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carbonyl)-[1,4’-bipiperidine]-4’-carboxamide . It has been shown to protect neurons from oxidative stress and apoptosis, which are common features of neurodegenerative diseases like Alzheimer’s and Parkinson’s. This suggests that the compound could be developed into treatments for these conditions .

Antioxidant Activity

The antioxidant properties of this compound have also been investigated. It can neutralize free radicals, which are unstable molecules that can cause cellular damage. By reducing oxidative stress, this compound helps protect cells and tissues from damage, contributing to overall health and potentially preventing various diseases .

Cardioprotective Applications

Research has shown that 1’-(3-(4-Methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carbonyl)-[1,4’-bipiperidine]-4’-carboxamide may have cardioprotective effects. It can improve heart function and reduce damage caused by ischemia (restricted blood flow). This makes it a promising candidate for developing treatments for heart diseases .

Antiviral Properties

Finally, this compound has been evaluated for its antiviral activity. It has shown effectiveness against several viruses by inhibiting their replication. This property could be harnessed to develop new antiviral drugs, especially in the face of emerging viral threats .

Synthesis of 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine derivatives as antimicrobial agents Synthesis, Characterization, and Cytotoxicity Studies of N-(4-Methoxybenzyl) Thiosemicarbazone Derivatives A Facile Synthesis of 1-(4-Methoxybenzyl)-4- Synthesis of ®-3-((4-methoxybenzyl)oxy)butanal

properties

IUPAC Name

1-[3-[(4-methoxyphenyl)methyl]-2,4-dioxo-1H-quinazoline-7-carbonyl]-4-piperidin-1-ylpiperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H33N5O5/c1-38-21-8-5-19(6-9-21)18-33-25(35)22-10-7-20(17-23(22)30-27(33)37)24(34)31-15-11-28(12-16-31,26(29)36)32-13-3-2-4-14-32/h5-10,17H,2-4,11-16,18H2,1H3,(H2,29,36)(H,30,37)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CAORJLKUZHPCHE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)CN2C(=O)C3=C(C=C(C=C3)C(=O)N4CCC(CC4)(C(=O)N)N5CCCCC5)NC2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H33N5O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

519.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1'-(3-(4-Methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carbonyl)-[1,4'-bipiperidine]-4'-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.